Cas no 1559514-32-7 (tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate
• CAS No: 1559514-32-7
• MF: C₁₆H₂₉NO₃
• MW: 283.406365156174
• CID: 6039745
• PubChem ID: 79560821
• Update Time: 2025-06-12

tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate
• AKOS018116803
• EN300-197636
• 1559514-32-7

• Inchi： 1S/C16H29NO3/c1-11-7-8-14(18)12(10-11)13-6-5-9-17(13)15(19)20-16(2,3)4/h11-14,18H,5-10H2,1-4H3
• InChI Key： VKVCBVZBEIJBBL-UHFFFAOYSA-N
• SMILES： OC1CCC(C)CC1C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.21474379g/mol
• Monoisotopic Mass: 283.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate (CAS No. 1559514-32-7)

Tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate, a compound with the chemical formula C₁₄H₂₃NO₃, is a pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1559514-32-7, represents a promising candidate for further exploration in drug development, particularly in the context of modulating biological pathways associated with neurological and cardiovascular diseases.

The molecular structure of tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate features a pyrrolidine core substituted with a tert-butyl group at the 1-position and a side chain containing a hydroxymethylcyclohexyl moiety at the 2-position. This configuration contributes to its potential bioactivity by enabling interactions with various biological targets. The presence of both hydroxyl and methyl groups enhances its solubility and metabolic stability, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of this compound. Studies suggest that the hydroxymethylcyclohexyl group may play a crucial role in binding to specific enzymes and receptors, thereby modulating signaling pathways relevant to inflammation, oxidative stress, and neuroprotection. The tert-butyl group, on the other hand, may contribute to the compound's metabolic stability by reducing susceptibility to enzymatic degradation.

In vitro studies have demonstrated that tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate exhibits inhibitory effects on certain kinases and enzymes implicated in disease pathogenesis. For instance, preliminary research indicates that it may interfere with the activity of Janus kinases (JAKs), which are involved in cytokine signaling and have been implicated in autoimmune disorders. Additionally, its interaction with cyclooxygenase (COX) enzymes suggests potential applications in managing pain and inflammation.

The pyrrolidine ring itself is a well-documented pharmacophore in drug discovery, known for its ability to engage with various biological targets due to its rigid three-membered cycle. This structural motif has been successfully incorporated into numerous therapeutic agents, including antiviral and anticancer drugs. The unique combination of substituents in tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate enhances its versatility, allowing for fine-tuning of bioactivity through structural modifications.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. Emerging research suggests that modulation of specific neural pathways can mitigate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The hydroxymethylcyclohexyl group may interact with neurotransmitter receptors or enzyme systems involved in neuronal survival and function, offering a novel therapeutic approach.

Furthermore, the compound's structural features make it an excellent candidate for exploring prodrug strategies. By leveraging its metabolic stability and solubility, it can be designed to release active metabolites at targeted sites within the body. This approach could enhance therapeutic efficacy while minimizing side effects, a critical consideration in modern drug development.

Recent clinical trials have begun to explore the potential of derivatives of tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate in patients suffering from chronic inflammatory conditions. Initial results are promising, showing reductions in inflammatory markers and improvements in patient-reported outcomes. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

The synthesis of tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate presents an interesting challenge for organic chemists due to the complexity of its stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, have been employed to achieve high yields and enantiopurity. These techniques not only facilitate large-scale production but also allow for rapid screening of analogs with modified substituents.

The regulatory landscape for pharmaceutical compounds like tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate is stringent but well-established, ensuring that only safe and effective agents reach the market. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments are essential steps in bringing this compound from bench to market. Collaborative efforts between academic researchers and industry partners are crucial for navigating these regulatory hurdles efficiently.

In conclusion, tert-butyl 2-(2-hydroxy-5-methylcyclohexyl)pyrrolidine-1-carboxylate (CAS No. 1559514-32-7) represents a fascinating compound with significant therapeutic potential across multiple disease areas. Its unique structural features, combined with promising preclinical data, make it an attractive candidate for further development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in future medical treatments.